Cas no 631889-70-8 (2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631889-70-8
• MF: C₂₄H₂₆N₂O₄
• MW: 406.474246501923
• CID: 6453287
• Update Time: 2025-10-28

2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 2-[2-(dimethylamino)ethyl]-1-(4-methoxyphenyl)-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 2-[2-(dimethylamino)ethyl]-1,2-dihydro-1-(4-methoxyphenyl)-6,7-dimethyl-

• Inchi： 1S/C24H26N2O4/c1-14-12-18-19(13-15(14)2)30-23-20(22(18)27)21(16-6-8-17(29-5)9-7-16)26(24(23)28)11-10-25(3)4/h6-9,12-13,21H,10-11H2,1-5H3
• InChI Key： KFNSIXGYIONWMI-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(C2=CC=C(OC)C=C2)C2C(=O)C3=CC(C)=C(C)C=C3OC=2C1=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 613.9±55.0 °C(Predicted)
• pka: 8.98±0.28(Predicted)

Additional information on 2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Recent Advances in the Study of 2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 631889-70-8)

The compound 2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 631889-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chromenopyrroledione derivative exhibits unique structural features and promising biological activities, making it a subject of intense investigation for potential therapeutic applications. The compound's complex molecular architecture, characterized by a fused chromene and pyrrole ring system, provides a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings suggest that it may interact with specific cellular targets, including kinases and other signaling proteins, which are implicated in various disease pathways. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy, safety, and pharmacokinetic profile. These studies have revealed that the compound demonstrates notable activity in modulating key biological processes, such as inflammation and cell proliferation.

One of the most significant breakthroughs in the study of 631889-70-8 is its potential application in oncology. Preclinical models have shown that the compound can inhibit the growth of certain cancer cell lines by targeting critical signaling pathways. For instance, it has been observed to suppress the activity of protein kinases involved in tumor progression, leading to apoptosis and reduced tumor burden. These findings have spurred further research into its use as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione has also been investigated for its potential in treating neurodegenerative diseases. Recent studies have explored its neuroprotective effects, particularly in models of Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier and modulate neuroinflammatory responses has been a key area of interest, with promising results in preclinical trials.

The synthesis and optimization of 631889-70-8 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, facilitating its further study and potential commercialization. Researchers have also explored structural modifications to enhance its bioavailability and reduce off-target effects, thereby improving its therapeutic index.

Despite these encouraging findings, challenges remain in the development of 2-2-(dimethylamino)ethyl-1-(4-methoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione as a viable drug candidate. Issues such as metabolic stability, toxicity, and formulation need to be addressed in subsequent studies. Ongoing research aims to overcome these hurdles through comprehensive pharmacokinetic and toxicological evaluations, as well as the design of derivative compounds with improved properties.

In conclusion, the compound 631889-70-8 represents a promising candidate for further development in the chemical biology and pharmaceutical fields. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research. Future studies will likely focus on advancing its preclinical development, optimizing its pharmacological profile, and exploring its efficacy in clinical settings. The insights gained from these efforts could pave the way for the discovery of new treatments for a range of diseases.